Cas no 1802860-06-5 (Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester)
Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C10H13N3O4/c1-10(2,3)17-9(14)12-8-6-7(13(15)16)4-5-11-8/h4-6H,1-3H3,(H,11,12,14)
- InChI Key: FDTKHBTWKVOGFU-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1=NC=CC([N+]([O-])=O)=C1
Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-128703-0.05g |
tert-butyl N-(4-nitropyridin-2-yl)carbamate |
1802860-06-5 | 0.05g |
$563.0 | 2023-05-24 | ||
| Enamine | EN300-128703-0.1g |
tert-butyl N-(4-nitropyridin-2-yl)carbamate |
1802860-06-5 | 0.1g |
$591.0 | 2023-05-24 | ||
| Enamine | EN300-128703-0.25g |
tert-butyl N-(4-nitropyridin-2-yl)carbamate |
1802860-06-5 | 0.25g |
$617.0 | 2023-05-24 | ||
| Enamine | EN300-128703-0.5g |
tert-butyl N-(4-nitropyridin-2-yl)carbamate |
1802860-06-5 | 0.5g |
$645.0 | 2023-05-24 | ||
| Enamine | EN300-128703-1.0g |
tert-butyl N-(4-nitropyridin-2-yl)carbamate |
1802860-06-5 | 1g |
$671.0 | 2023-05-24 | ||
| Enamine | EN300-128703-2.5g |
tert-butyl N-(4-nitropyridin-2-yl)carbamate |
1802860-06-5 | 2.5g |
$1315.0 | 2023-05-24 | ||
| Enamine | EN300-128703-5.0g |
tert-butyl N-(4-nitropyridin-2-yl)carbamate |
1802860-06-5 | 5g |
$1945.0 | 2023-05-24 | ||
| Enamine | EN300-128703-10.0g |
tert-butyl N-(4-nitropyridin-2-yl)carbamate |
1802860-06-5 | 10g |
$2884.0 | 2023-05-24 | ||
| Enamine | EN300-128703-50mg |
tert-butyl N-(4-nitropyridin-2-yl)carbamate |
1802860-06-5 | 50mg |
$468.0 | 2023-10-01 | ||
| Enamine | EN300-128703-100mg |
tert-butyl N-(4-nitropyridin-2-yl)carbamate |
1802860-06-5 | 100mg |
$490.0 | 2023-10-01 |
Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester
Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 1802860-06-5): A Comprehensive Overview
Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester, identified by its CAS number 1802860-06-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a nitro group and a dimethylethyl ester moiety, contribute to its distinctive chemical properties and reactivity.
The synthesis of Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester involves a series of well-defined chemical transformations that highlight the importance of precision and control in organic synthesis. The nitro group at the 4-position of the pyridine ring introduces a region of high electrophilicity, making the molecule a valuable intermediate in various synthetic pathways. Additionally, the dimethylethyl ester functionality enhances the compound's solubility and stability under different reaction conditions, facilitating its use in both laboratory-scale and industrial-scale applications.
In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The nitro group in particular has been extensively studied for its ability to modulate biological pathways associated with inflammation, cancer, and infectious diseases. Research has demonstrated that nitroaromatic compounds can exhibit significant antioxidant and anti-inflammatory properties, making them promising candidates for therapeutic intervention. The structural motif of Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester aligns well with these therapeutic targets, suggesting its potential as a lead compound or intermediate in the development of novel drugs.
The chemical reactivity of this compound is further influenced by its ester group. Ester functionalities are known to participate in various enzymatic and non-enzymatic reactions, including hydrolysis and transesterification processes. These reactions are crucial in drug metabolism and can be harnessed to design prodrugs or active pharmaceutical ingredients (APIs) with improved pharmacokinetic profiles. The dimethylethyl ester group also provides steric hindrance around the reactive site, which can be exploited to fine-tune the selectivity and efficacy of potential drug candidates.
One of the most compelling aspects of Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester is its versatility in synthetic chemistry. The compound serves as a key intermediate in the preparation of more complex molecules with tailored biological activities. For instance, it can be used to synthesize derivatives that target specific enzymes or receptors involved in disease pathways. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop innovative therapeutic strategies.
The latest advancements in computational chemistry have also enhanced our understanding of the molecular interactions involving this compound. High-throughput virtual screening (HTVS) techniques have been employed to identify potential binding partners and assess their affinity for biological targets. These computational approaches have revealed that derivatives of Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester exhibit promising interactions with enzymes such as kinases and cytochrome P450 isoforms. Such insights have guided experimental efforts toward optimizing lead structures for improved drug-like properties.
In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interfere with essential biological processes in pests while maintaining low toxicity to non-target organisms. The unique combination of functional groups in Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester makes it a suitable candidate for developing novel agrochemical agents that address emerging challenges in crop protection.
The environmental impact of chemical compounds is another critical consideration in their development and application. Efforts have been made to design synthetic routes that minimize waste generation and reduce hazardous byproducts. Green chemistry principles have been integrated into the synthesis of Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester, emphasizing sustainable practices such as catalytic processes and solvent recovery systems. These approaches not only enhance efficiency but also align with global initiatives aimed at promoting environmental stewardship.
The future prospects for this compound are promising as research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are essential to translate laboratory findings into commercially viable products that meet societal needs. By leveraging cutting-edge technologies such as biocatalysis and flow chemistry,the potential for innovation remains substantial.
1802860-06-5 (Carbamic acid, N-(4-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)